Cas no 2680751-73-7 (2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid)

• Product Name: 2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid
• CAS No: 2680751-73-7
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• CID: 5648021
• PubChem ID: 165937424
• Update Time: 2025-07-15

2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281566
• 2680751-73-7
• 2-[4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetic acid
• 2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid

• Inchi： 1S/C10H17NO5S/c1-8(12)11-7-10(6-9(13)14)2-4-17(15,16)5-3-10/h2-7H2,1H3,(H,11,12)(H,13,14)
• InChI Key： JIOCZPWKOZDYHE-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(=O)O)(CNC(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 263.08274382g/mol
• Monoisotopic Mass: 263.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 109Ų

Additional information on 2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid

Comprehensive Overview of 2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid (CAS No. 2680751-73-7)

The compound 2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid (CAS No. 2680751-73-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an acetamidomethyl group and a 1,1-dioxo-1lambda6-thian moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel sulfone-containing compounds like 2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid has surged due to their role in designing enzyme inhibitors and therapeutic agents. This compound's sulfonyl group contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Its acetic acid derivative further enhances its solubility, which is critical for bioavailability in drug formulations.

The synthesis of CAS No. 2680751-73-7 involves multi-step organic reactions, often starting from commercially available thiane derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in precision medicine, this compound is being explored for its potential to interact with protein targets involved in metabolic disorders and inflammatory diseases.

One of the most searched questions in the field is: "What are the applications of sulfone derivatives in drug development?" This aligns perfectly with the study of 2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid, as sulfone derivatives are known for their anti-inflammatory and antioxidant properties. Researchers are also investigating its potential as a building block for more complex molecules, leveraging its modular structure for combinatorial chemistry.

From an SEO perspective, keywords like "sulfone-based therapeutics", "acetamidomethyl derivatives", and "CAS 2680751-73-7 uses" are highly relevant. These terms reflect the compound's niche yet growing importance in biopharmaceutical research. Additionally, its potential role in green chemistry—due to its efficient synthesis and minimal waste production—makes it a topic of interest for sustainable science initiatives.

In conclusion, 2-4-(acetamidomethyl)-1,1-dioxo-1lambda6-thian-4-ylacetic acid represents a promising avenue for modern chemical and pharmacological research. Its structural features and functional groups offer versatility for drug design, while its compatibility with high-throughput screening methods accelerates its adoption in industrial and academic labs. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing targeted therapies and molecular medicine.